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Compound of Interest

Compound Name: Sligkv-NH2

Cat. No.: B549683 Get Quote

For Immediate Reference by Laboratory Personnel

This guide provides essential safety and logistical information for the handling and disposal of

Sligkv-NH2 (CAS No. 190383-13-2), a protease-activated receptor 2 (PAR2) agonist peptide.

The following procedures are designed to ensure the safety of researchers, scientists, and drug

development professionals and to maintain the integrity of experimental work. Adherence to

these protocols is critical for minimizing risks and establishing a safe and efficient laboratory

environment.

Personal Protective Equipment (PPE) and Handling
When working with Sligkv-NH2 in its lyophilized powder form or in solution, appropriate

personal protective equipment is mandatory to prevent inhalation, skin, and eye contact. The

required PPE and handling precautions are summarized below.
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Personal Protective Equipment (PPE) Specification and Protocol

Respiratory Protection

When handling the lyophilized powder, which

can be easily aerosolized, work in a certified

chemical fume hood or a biological safety

cabinet to prevent inhalation. In the absence of

adequate ventilation, a NIOSH-approved

respirator for dusts should be worn.

Hand Protection

Wear chemical-resistant nitrile gloves. Inspect

gloves for any tears or punctures before use.

Change gloves immediately if they become

contaminated.

Eye Protection

Chemical safety goggles or a face shield are

required to protect against accidental splashes

when handling solutions or weighing the

powder.

Skin and Body Protection

A buttoned lab coat must be worn to protect skin

and personal clothing from potential

contamination.

General Handling Procedures:

Designated Area: All work with Sligkv-NH2 should be conducted in a designated and clearly

marked area of the laboratory.

Avoid Cross-Contamination: Use dedicated and sterile equipment (e.g., spatulas, pipette

tips, vials) for handling Sligkv-NH2 to maintain experimental integrity and safety.

Hygienic Practices: Avoid eating, drinking, or smoking in the laboratory. Wash hands

thoroughly with soap and water after handling the compound and before leaving the

laboratory.

Emergency Procedures and First Aid
In the event of accidental exposure to Sligkv-NH2, immediate and appropriate first aid

measures must be taken.
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Exposure Route First Aid Measures

Inhalation

Move the affected individual to an area with

fresh air. If breathing becomes difficult, seek

immediate medical attention.

Skin Contact

Immediately remove any contaminated clothing.

Wash the affected skin area thoroughly with

soap and water for at least 15 minutes. If skin

irritation occurs, seek medical advice.

Eye Contact

Immediately flush the eyes with copious

amounts of water for at least 15 minutes,

holding the eyelids open. Remove contact

lenses if present and easy to do so. Seek

immediate medical attention.

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.

Spill Response: In the case of a spill, the following steps should be taken:

Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area

if necessary.

Containment: For liquid spills, contain the spill using absorbent materials. For solid spills,

carefully cover the spill with a damp paper towel to avoid raising dust.

Cleanup: Wearing appropriate PPE, clean the spill area. For liquid spills, use an absorbent

material. For solid spills, carefully wipe up the material with damp paper towels.

Decontamination: Decontaminate the spill area with a suitable laboratory disinfectant or a

10% bleach solution, followed by a thorough rinse with water.

Disposal: All contaminated materials, including absorbent pads, paper towels, and gloves,

must be collected in a sealed, labeled hazardous waste container for proper disposal.

Storage and Disposal Plan
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Proper storage and disposal of Sligkv-NH2 are crucial for maintaining its stability and for

ensuring laboratory and environmental safety.

Storage:

Store Sligkv-NH2 in a tightly sealed container in a dry and well-ventilated area.

For long-term storage of the lyophilized powder, a temperature of -20°C is recommended.

Protect from light and moisture.

Disposal Plan: All waste materials contaminated with Sligkv-NH2, including unused compound,

solutions, and contaminated labware, must be treated as chemical waste and disposed of in

accordance with institutional and local regulations.

Waste Type Disposal Protocol

Solid Waste

Collect unused Sligkv-NH2 powder and any

contaminated solid materials (e.g., weigh boats,

pipette tips, gloves) in a clearly labeled, sealed

hazardous waste container.

Liquid Waste

Collect solutions containing Sligkv-NH2 in a

dedicated, leak-proof, and clearly labeled

hazardous waste container. Do not pour down

the drain.

Contaminated Sharps

Dispose of any contaminated needles or other

sharps in a designated, puncture-resistant

sharps container.

Waste Inactivation (Recommended): For liquid waste, chemical inactivation prior to disposal is

a best practice. This can be achieved by treating the waste with a 10% bleach solution for a

minimum of 30 minutes to degrade the peptide. Following inactivation, the solution should be

neutralized before being collected for hazardous waste disposal.
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The following diagram illustrates the standard operational workflow for safely handling Sligkv-
NH2 in a laboratory setting.

Sligkv-NH2 Safe Handling Workflow

Preparation

Handling

Experimentation

Cleanup & Disposal

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Work in a Designated Area (Fume Hood)

Weigh/Reconstitute Sligkv-NH2

Perform Experimental Protocol

Decontaminate Work Area

Segregate and Dispose of Waste

Doff PPE and Wash Hands
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To cite this document: BenchChem. [Essential Safety and Operational Protocols for Handling
Sligkv-NH2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b549683#personal-protective-equipment-for-handling-
sligkv-nh2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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